Cas no 7307-02-0 (heptane-2,4-dione)

• Product Name: heptane-2,4-dione
• CAS No: 7307-02-0
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00048722
• CID: 576564
• Update Time: 2025-05-21

heptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Heptanedione
• heptane-2,4-dione
• 3-ethylacetylacetone
• Acatylbutyrylmethan
• Butanoylacetone
• Butyrylacetone
• EINECS 230-759-5
• Heptan-2,4-dion
• heptane-dione

• MDL： MFCD00048722
• Inchi： 1S/C7H12O2/c1-3-4-7(9)5-6(2)8/h3-5H2,1-2H3
• InChI Key： ILPNRWUGFSPGAA-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)CCC

Computed Properties

• Exact Mass: 128.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4

Experimental Properties

• Density: 0.9805 (rough estimate)
• Boiling Point: 174.05°C (estimate)
• Refractive Index: 1.4500 (estimate)
• PSA: 34.14000
• LogP: 1.33470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on heptane-2,4-dione

Comprehensive Guide to Heptane-2,4-dione (CAS No. 7307-02-0): Properties, Applications, and Industry Insights

Heptane-2,4-dione (CAS No. 7307-02-0), also known as 2,4-heptanedione, is a versatile organic compound belonging to the β-diketone family. Its molecular structure features two carbonyl groups at the 2nd and 4th positions of a seven-carbon chain, making it a valuable intermediate in synthetic chemistry. With the growing demand for sustainable and high-performance chemicals, researchers and industries are increasingly exploring the potential of heptane-2,4-dione in applications ranging from flavor enhancers to advanced material synthesis.

The compound’s unique keto-enol tautomerism contributes to its reactivity, enabling it to participate in chelation reactions with metal ions—a property leveraged in catalysis and coordination chemistry. Recent studies highlight its role in the development of green solvents and bio-based polymers, aligning with global trends toward eco-friendly alternatives. Users searching for "heptane-2,4-dione uses" or "CAS 7307-02-0 safety data" often seek insights into its compatibility with modern industrial processes.

In the pharmaceutical sector, heptane-2,4-dione serves as a precursor for heterocyclic compounds, addressing queries like "how to synthesize pyrazoles from 2,4-diketones." Its mild, nutty odor also makes it relevant in fragrance formulations, a topic frequently searched alongside "food-grade diketones." Analytical chemists prioritize its purity, with HPLC-grade 7307-02-0 being a common search term in lab supply databases.

From an SEO perspective, content targeting "heptane-2,4-dione vs acetylacetone" or "thermal stability of β-diketones" resonates with academic and industrial audiences. The compound’s stability under high temperatures (up to 200°C) makes it suitable for specialty coatings—a hotspot in renewable energy material research. Innovations in carbon capture technologies further drive interest in diketone-based adsorbents, where 2,4-heptanedione derivatives show promise.

Handling and storage recommendations for CAS No. 7307-02-0 emphasize inert atmospheres to prevent oxidation, a detail often queried in technical forums. As regulatory frameworks evolve, documentation on "REACH compliance for heptane-2,4-dione" gains traction among compliance officers. Meanwhile, its biodegradability profile positions it favorably in circular economy discussions, answering searches like "environmental impact of diketones."

In conclusion, heptane-2,4-dione bridges fundamental research and industrial innovation. Its adaptability across sectors—from agrochemicals to electronics—ensures sustained relevance. By addressing trending queries such as "scalable synthesis of 2,4-heptanedione" or "spectroscopic analysis of β-diketones," this guide aims to serve as a definitive resource for professionals navigating the compound’s multifaceted applications.